Cas no 790661-90-4 (6-(1-Ethoxybuta-1,3-dien-1-yl)-4-methyl-3,4-dihydro-2H-pyran)

• Product Name: 6-(1-Ethoxybuta-1,3-dien-1-yl)-4-methyl-3,4-dihydro-2H-pyran
• CAS No: 790661-90-4
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 2802249
• PubChem ID: 71401569
• Update Time: 2025-04-21

6-(1-Ethoxybuta-1,3-dien-1-yl)-4-methyl-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 790661-90-4
• DTXSID00822603
• 6-(1-Ethoxybuta-1,3-dien-1-yl)-4-methyl-3,4-dihydro-2H-pyran

• Inchi： 1S/C12H18O2/c1-4-6-11(13-5-2)12-9-10(3)7-8-14-12/h4,6,9-10H,1,5,7-8H2,2-3H3
• InChI Key： YZQSRGPHTWFULN-UHFFFAOYSA-N
• SMILES： O1C(C(=CC=C)OCC)=CC(C)CC1

Computed Properties

• Exact Mass: 194.130679813Da
• Monoisotopic Mass: 194.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų